Cas no 2034391-35-8 (N-(3-methoxypropyl)-2-(oxan-4-yloxy)pyridine-4-carboxamide)

• Product Name: N-(3-methoxypropyl)-2-(oxan-4-yloxy)pyridine-4-carboxamide
• CAS No: 2034391-35-8
• MF: C₁₅H₂₂N₂O₄
• MW: 294.346184253693
• CID: 5896470
• PubChem ID: 92084801
• Update Time: 2025-05-19

N-(3-methoxypropyl)-2-(oxan-4-yloxy)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxypropyl)-2-(oxan-4-yloxy)pyridine-4-carboxamide
• N-(3-Methoxypropyl)-2-[(tetrahydro-2H-pyran-4-yl)oxy]-4-pyridinecarboxamide
• F6475-3590
• N-(3-methoxypropyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide
• AKOS026689760
• 2034391-35-8

• Inchi： 1S/C15H22N2O4/c1-19-8-2-6-17-15(18)12-3-7-16-14(11-12)21-13-4-9-20-10-5-13/h3,7,11,13H,2,4-6,8-10H2,1H3,(H,17,18)
• InChI Key： XYPUMENCTNKSRW-UHFFFAOYSA-N
• SMILES： C1(OC2CCOCC2)=NC=CC(C(NCCCOC)=O)=C1

Computed Properties

• Exact Mass: 294.15795719g/mol
• Monoisotopic Mass: 294.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 69.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-(3-methoxypropyl)-2-(oxan-4-yloxy)pyridine-4-carboxamide

Professional Introduction to N-(3-methoxypropyl)-2-(oxan-4-yloxy)pyridine-4-carboxamide (CAS No. 2034391-35-8)

N-(3-methoxypropyl-2-(oxan-4-yloxy)pyridine-4-carboxamide) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 2034391-35-8, this compound represents a fascinating blend of organic chemistry and medicinal applications. Its unique structural properties make it a promising candidate for various therapeutic interventions, particularly in the realm of bioavailability enhancement and drug delivery systems.

The molecular structure of N-(3-methoxypropyl-2-(oxan-4-yloxy)pyridine-4-carboxamide) incorporates several key functional groups that contribute to its versatility. The presence of an amide group at the 4-position of the pyridine ring, coupled with an ether linkage to a tetrahydropyran ring, creates a scaffold that is highly adaptable for further chemical modifications. This structural design allows for interactions with biological targets, making it a valuable intermediate in the synthesis of more complex pharmaceutical agents.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways with high specificity and low toxicity. N-(3-methoxypropyl-2-(oxan-4-yloxy)pyridine-4-carboxamide) has been explored in several preclinical studies for its potential applications in treating neurological disorders, inflammatory conditions, and even certain types of cancer. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors has made it a subject of intense research.

One of the most compelling aspects of N-(3-methoxypropyl-2-(oxan-4-yloxy)pyridine-4-carboxamide) is its potential as a prodrug or pharmacophore. By leveraging its structural flexibility, researchers have been able to design derivatives that exhibit enhanced pharmacokinetic profiles. For instance, modifications to the 3-methoxypropyl side chain have shown promise in improving solubility and bioavailability, while alterations to the tetrahydropyran ring have demonstrated enhanced metabolic stability. These findings are particularly relevant in the context of developing next-generation therapeutics that require efficient delivery systems.

The compound's relevance is further underscored by its incorporation into various drug discovery programs aimed at addressing unmet medical needs. In particular, its interaction with enzymes and receptors involved in pain signaling has led to investigations into its potential as an analgesic agent. Preliminary studies have suggested that N-(3-methoxypropyl-2-(oxan-4-yloxy)pyridine-4-carboxamide) may modulate pain pathways by inhibiting specific enzymes or by interacting with neurotransmitter receptors, offering a novel approach to pain management.

In addition to its potential therapeutic applications, N-(3-methoxypropyl-2-(oxan-4-yloxy)pyridine-4-carboxamide) has also been studied for its role in drug delivery systems. The compound's ability to form stable complexes with other molecules has opened up possibilities for developing targeted drug delivery mechanisms. These systems could enhance the efficacy of existing treatments by ensuring that active pharmaceutical ingredients reach their intended targets more effectively while minimizing off-target effects.

The synthesis of N-(3-methoxypropyl-2-(oxan-4-yloxy)pyridine-4-carboxamide) involves a series of well-established organic reactions, including nucleophilic substitution, condensation reactions, and ether formation. The process requires precise control over reaction conditions to ensure high yields and purity. Advances in synthetic methodologies have enabled researchers to optimize these processes, making it feasible to produce larger quantities of the compound for both research and commercial purposes.

The safety profile of N-(3-methoxypropyl-2-(oxan-4-yloxy)pyridine-4-carboxamide) is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its acute and chronic effects on various biological systems. These studies have provided valuable insights into its potential side effects and dosing regimens, ensuring that any future clinical trials can be designed with appropriate safeguards.

The integration of computational modeling and high-throughput screening technologies has further accelerated the development pipeline for N-(3-methoxypropyl-2-(oxan-4-yloxy)pyridine-4-carboxamide). By leveraging these tools, researchers can predictably identify lead compounds and optimize their properties before moving into costly and time-consuming experimental phases. This approach not only saves resources but also enhances the likelihood of success in clinical trials.

The future prospects for N-(3-methoxypropyl-2-(oxan-4-yloxy)pyridine-4-carboxamide) are bright, with ongoing research aimed at expanding its therapeutic applications and improving its pharmacological properties. Collaborative efforts between academia and industry are expected to yield innovative derivatives and formulations that could revolutionize treatment strategies across multiple disease areas.